Cas no 219568-69-1 (Phthalazine, 6-ethyl-)

• Product Name: Phthalazine, 6-ethyl-
• CAS No: 219568-69-1
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• CID: 1405349
• PubChem ID: 22892611
• Update Time: 2025-04-20

Phthalazine, 6-ethyl- Chemical and Physical Properties

Names and Identifiers

• Phthalazine, 6-ethyl-
• 6-ethylphthalazine
• SCHEMBL8240107
• DTXSID30628771
• 219568-69-1

• Inchi： 1S/C10H10N2/c1-2-8-3-4-9-6-11-12-7-10(9)5-8/h3-7H,2H2,1H3
• InChI Key： HPEJLSHBBHMTIQ-UHFFFAOYSA-N
• SMILES： N1C=C2C(=CN=1)C=CC(=C2)CC

Computed Properties

• Exact Mass: 158.0845
• Monoisotopic Mass: 158.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines